Cas no 1956341-55-1 (1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid)

• Product Name: 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid
• CAS No: 1956341-55-1
• MF: C₁₃H₁₂Cl₂O₃
• MW: 287.138582229614
• CID: 5694309
• PubChem ID: 118990076
• Update Time: 2025-07-22

1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid
• 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylicacid
• 1956341-55-1
• Cyclohexanecarboxylic acid, 1-(3,4-dichlorophenyl)-3-oxo-

• Inchi： 1S/C13H12Cl2O3/c14-10-4-3-8(6-11(10)15)13(12(17)18)5-1-2-9(16)7-13/h3-4,6H,1-2,5,7H2,(H,17,18)
• InChI Key： CNPBWVCSTUCATJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(=O)O)CC(CCC1)=O)Cl

Computed Properties

• Exact Mass: 286.0163496g/mol
• Monoisotopic Mass: 286.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 466.4±45.0 °C(Predicted)
• pka: 3.51±0.20(Predicted)

Additional information on 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid

Comprehensive Overview of 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid (CAS No. 1956341-55-1)

1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid (CAS No. 1956341-55-1) is a specialized organic compound with a unique molecular structure, combining a cyclohexanecarboxylic acid backbone with a 3,4-dichlorophenyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the 3-oxocyclohexane moiety and the dichlorophenyl group makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for high-purity organic intermediates like 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators, which are critical in targeting metabolic pathways. The compound's CAS No. 1956341-55-1 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid involves multi-step organic reactions, including Friedel-Crafts acylation and oxidation processes. Its carboxylic acid functionality allows for further derivatization, making it a valuable precursor for amide or ester formation. This adaptability aligns with the growing trend of fragment-based drug design, where modular compounds are used to optimize pharmacokinetic properties.

From an environmental perspective, the compound's dichlorophenyl component raises questions about biodegradability and eco-toxicity, topics highly searched in green chemistry forums. Analytical techniques such as HPLC and LC-MS are essential for characterizing its purity, a key concern for industries adhering to Good Manufacturing Practices (GMP). These aspects are critical for compliance with REACH and other regulatory frameworks.

In the context of AI-driven drug discovery, 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid is often referenced in cheminformatics datasets. Its structural features are analyzed using machine learning algorithms to predict binding affinities, a hot topic in computational chemistry. The compound's CAS No. 1956341-55-1 is also indexed in patent literature, highlighting its potential in proprietary formulations.

For researchers exploring metabolite identification, this compound serves as a model for studying phase I and II metabolism. Its oxocyclohexane ring is susceptible to reductive metabolism, a process investigated in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Such data is invaluable for designing next-generation therapeutics with improved safety profiles.

The commercial availability of 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid is often queried alongside terms like custom synthesis and bulk suppliers, reflecting industrial demand. Its storage conditions—typically under inert atmosphere at low temperatures—are frequently discussed in chemical handling guidelines. These practical considerations are vital for ensuring compound stability during transport and storage.

In summary, 1-(3,4-Dichlorophenyl)-3-oxocyclohexanecarboxylic acid (CAS No. 1956341-55-1) is a multifaceted compound bridging medicinal chemistry, agrochemical development, and computational modeling. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the era of personalized medicine and sustainable chemical innovation.